Cas no 1542734-62-2 (2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanenitrile)

• Product Name: 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanenitrile
• CAS No: 1542734-62-2
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 6245753
• PubChem ID: 83697067
• Update Time: 2025-10-29

2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanenitrile
• EN300-1834407
• 1542734-62-2

• Inchi： 1S/C11H11N3/c1-8(6-12)9-3-4-11-10(5-9)13-7-14(11)2/h3-5,7-8H,1-2H3
• InChI Key： OYNRNEVNVZXTQR-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2C=C(C=CC1=2)C(C#N)C

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanenitrile

2-(1-Methyl-1H-1,3-Benzodiazol-5-yl)Propanenitrile: A Comprehensive Overview

The compound with CAS No. 1542734-62-2, known as 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanenitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodiazole ring system with a nitrile functional group. The benzodiazole moiety, a bicyclic aromatic system with two nitrogen atoms, contributes to the compound's stability and reactivity, while the nitrile group introduces additional electronic properties that make it versatile for various applications.

Recent studies have highlighted the potential of benzodiazole derivatives in drug discovery and development. The benzodiazole ring is known for its ability to form hydrogen bonds and participate in π-π interactions, making it an attractive scaffold for designing bioactive molecules. For instance, researchers have explored the use of benzodiazole-containing compounds in targeting specific proteins involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The nitrile group in this compound further enhances its pharmacokinetic properties, potentially improving bioavailability and reducing toxicity.

In addition to its biological applications, 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanenitrile has shown promise in the field of materials science. The compound's ability to undergo various chemical transformations makes it a valuable building block for synthesizing advanced materials such as organic semiconductors and light-emitting polymers. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit excellent electronic properties, making them suitable for use in flexible electronics and optoelectronic devices.

The synthesis of benzodiazole derivatives has also been a topic of extensive research. Traditional methods often involve multi-step processes that can be time-consuming and inefficient. However, recent breakthroughs in catalytic chemistry have enabled the development of more efficient and selective synthetic routes. For example, the use of transition metal catalysts has allowed for the direct coupling of benzodiazole precursors with nitriles under mild conditions, significantly simplifying the synthesis of compounds like 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanenitrile.

Furthermore, the environmental impact of synthesizing such compounds has become a critical consideration in modern chemical research. Researchers are increasingly focusing on developing sustainable methods that minimize waste and reduce energy consumption. In this context, the synthesis of benzodiazole-containing compounds using green chemistry principles has emerged as a promising approach. Techniques such as microwave-assisted synthesis and enzymatic catalysis are being explored to enhance the eco-friendliness of these processes.

Another area where benzodiazole derivatives have shown potential is in catalysis. The unique electronic properties of the benzodiazole ring make it an effective ligand for metal catalysts used in various industrial processes. Recent studies have demonstrated that incorporating a nitrile group into benzodiazole-based ligands can enhance their catalytic activity and selectivity. This opens up new possibilities for using compounds like 2-(1-methyl-1H-1,3-benzodiazol-5-yl)propanenitrile in catalytic applications ranging from fine chemical synthesis to polymer production.

In conclusion, CAS No 1542734622, or 2-(1-methyl-1H-1,3-benzodiazol5yl)propanenitrile, is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry, materials science, and drug discovery. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.